Cas no 82324-04-7 (Thiireno[e]-1,3-benzodioxole(9CI))

• Product Name: Thiireno[e]-1,3-benzodioxole(9CI)
• CAS No: 82324-04-7
• MF: C₇H₄O₂S
• MW: 152.170460700989
• CID: 708345
• PubChem ID: 57353760
• Update Time: 2025-04-19

Thiireno[e]-1,3-benzodioxole(9CI) Chemical and Physical Properties

Names and Identifiers

• Thiireno[e]-1,3-benzodioxole(9CI)
• thiireno[2,3-g][1,3]benzodioxole
• 2H-Thiireno[e][1,3]benzodioxole
• DTXSID40722592
• 82324-04-7

• Inchi： 1S/C7H4O2S/c1-2-5-7(10-5)6-4(1)8-3-9-6/h1-2H,3H2
• InChI Key： IITGLJLWLJEMOS-UHFFFAOYSA-N
• SMILES： S1C2=CC=C3C(=C12)OCO3

Computed Properties

• Exact Mass: 151.99320054g/mol
• Monoisotopic Mass: 151.99320054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų